Cas no 255050-94-3 (2-(piperidin-4-yl)aniline)

• Product Name: 2-(piperidin-4-yl)aniline
• CAS No: 255050-94-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD18483349
• CID: 1005839
• PubChem ID: 22622231
• Update Time: 2025-06-14

2-(piperidin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)aniline hydrochloride
• 2-piperidin-4-ylaniline,hydrochloride
• 2-(piperidin-4-yl)aniline
• DB-181376
• SCHEMBL3553262
• 2-(4-Piperidinyl)benzenamine
• 2-piperidin-4-ylaniline
• EN300-90158
• Z1180112116
• AKOS006280574
• MFCD18483349
• 255050-94-3
• AT10671

• MDL： MFCD18483349
• Inchi： 1S/C11H16N2/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-4,9,13H,5-8,12H2
• InChI Key： NCVKHJZWDQYPQR-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2N)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(piperidin-4-yl)aniline

Comprehensive Overview of 2-(piperidin-4-yl)aniline (CAS No. 255050-94-3): Properties, Applications, and Industry Insights

2-(piperidin-4-yl)aniline (CAS No. 255050-94-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine ring with an aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "2-(piperidin-4-yl)aniline synthesis," "CAS 255050-94-3 applications," and "piperidine derivatives in drug discovery," reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a piperidin-4-yl group attached to an aniline core, enables diverse functionalization, which is critical for designing novel therapeutics. Recent trends in drug development emphasize the importance of nitrogen-containing heterocycles, such as piperidine, due to their pharmacokinetic properties. This aligns with frequent search queries like "role of piperidine in medicinal chemistry" and "aniline derivatives for pharmaceutical use."

In addition to its pharmaceutical potential, 2-(piperidin-4-yl)aniline is explored in material science, particularly in the development of advanced polymers and ligands for catalysis. The compound's ability to act as a chelating agent or building block for complex architectures makes it valuable for industrial applications. Searches such as "piperidine-based ligands" and "aniline derivatives in materials science" highlight this growing interest.

From a synthetic perspective, CAS 255050-94-3 is often prepared via multistep organic reactions, including reductive amination or cross-coupling methodologies. Researchers frequently inquire about "optimized synthesis of 2-(piperidin-4-yl)aniline" and "purification methods for piperidine derivatives," underscoring the need for efficient production protocols. The compound's stability and solubility profiles are also key discussion points, as they influence its applicability in various formulations.

The demand for 2-(piperidin-4-yl)aniline is further driven by its role in high-throughput screening and fragment-based drug design. With the rise of AI-driven drug discovery, queries like "computational modeling of piperidine analogs" and "machine learning for aniline derivatives" have surged. This reflects the compound's integration into cutting-edge research methodologies.

Regulatory and safety aspects of 255050-94-3 are equally important, with users searching for "handling guidelines for piperidine compounds" and "environmental impact of aniline derivatives." While the compound is not classified as hazardous under standard regulations, proper storage and handling are recommended to ensure workplace safety.

In summary, 2-(piperidin-4-yl)aniline (CAS No. 255050-94-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its structural versatility and compatibility with modern research tools make it a subject of ongoing exploration. By addressing common search queries and industry trends, this overview aims to provide a balanced perspective on its scientific and commercial significance.